3,4,7-Tribromo-6-methylquinoline
Description
3,4,7-Tribromo-6-methylquinoline is a halogenated quinoline derivative featuring bromine substituents at positions 3, 4, and 7, along with a methyl group at position 4. Quinolines are heterocyclic aromatic compounds widely studied for their versatility in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric tunability .
Properties
CAS No. |
1210617-95-0 |
|---|---|
Molecular Formula |
C10H6Br3N |
Molecular Weight |
379.877 |
IUPAC Name |
3,4,7-tribromo-6-methylquinoline |
InChI |
InChI=1S/C10H6Br3N/c1-5-2-6-9(3-7(5)11)14-4-8(12)10(6)13/h2-4H,1H3 |
InChI Key |
DCPWPVSLIBAPFZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C2C(=C1)C(=C(C=N2)Br)Br)Br |
Synonyms |
3,4,7-Tribromo-6-methylquinoline |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Substituent Analysis
The unique substitution pattern of 3,4,7-Tribromo-6-methylquinoline distinguishes it from related brominated and methylated quinolines. Key structural analogs include:
Key Observations :
- Bromine vs. Methoxy Groups: Bromine’s electron-withdrawing nature increases electrophilicity at the quinoline core, favoring nucleophilic substitution or cross-coupling. Methoxy groups (electron-donating) enhance resonance stability but reduce reactivity .
Physicochemical Properties
- Solubility: Bromine’s hydrophobicity likely reduces aqueous solubility compared to methoxy-substituted quinolines. The methyl group may marginally improve solubility in organic solvents .
- Thermal Stability: Tribrominated compounds generally exhibit higher melting points than dihalogenated analogs. For example, triazoloquinoline 4h (methyl/piperidinyl substituents) melts at 244°C , suggesting 3,4,7-Tribromo-6-methylquinoline may surpass 250°C.
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